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Introduction
Dilauryl thiodipropionate (DLTDP) is a diester of lauryl alcohol and 3,3'-thiodipropionic acid.

[1] It is a sulfur-containing secondary antioxidant widely recognized for its efficacy in stabilizing

polymers, plastics, fats, and oils against degradation caused by heat and oxygen.[2][3]

Functioning as a hydroperoxide decomposer, DLTDP plays a crucial role in interrupting

oxidative chain reactions, often in synergy with primary antioxidants.[2][4] Its low volatility and

high solubility in many organic solvents make it a valuable additive in various industrial

applications, including food packaging films, lubricants, and cosmetics.[2][3] This guide

provides a comprehensive overview of the core physicochemical properties of DLTDP, detailed

experimental protocols for their determination, and a visualization of its synthesis and

antioxidant mechanism.

Physicochemical Properties
The following tables summarize the key physicochemical properties of Dilauryl
thiodipropionate.
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Property Value Source(s)

Molecular Formula C₃₀H₅₈O₄S [5]

Molecular Weight 514.84 g/mol [5]

Appearance
White to off-white crystalline

flakes or powder
[1][6]

Odor Sweetish, ester-like [1][7]

Melting Point 40 - 42 °C [2]

Boiling Point
~570.34 °C (rough estimate,

decomposes > 275°C)
[6]

Density / Specific Gravity 0.915 g/mL at 25 °C [2]

Vapor Pressure
0.2 mm Hg at 163 °C; 4.875 x

10⁻⁷ mmHg at 20 °C (est.)
[6]

Flash Point > 110 °C (> 230 °F) [2][4]

Solubility Profile
Solvent Solubility Source(s)

Water Insoluble (< 1 mg/L at 20°C) [1][6]

Organic Solvents Soluble [1][8]

      Acetone 20 g / 100g solvent (at 20°C) [8]

      Benzene 133 g / 100g solvent (at 20°C) [8]

      Carbon Tetrachloride 100 g / 100g solvent (at 20°C) [8]

      Petroleum Ether 40 g / 100g solvent (at 20°C) [8]

      Chloroform Slightly Soluble [8]

      Isopropanol Slightly Soluble (when heated) [8]
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The following are detailed methodologies for determining the key physicochemical properties of

Dilauryl thiodipropionate.

Determination of Melting Point (Capillary Method)
This protocol is based on the standard capillary method for determining the melting point of a

solid crystalline compound.[1][9]

Apparatus: Melting point apparatus (e.g., Mel-Temp or Thiele tube), capillary tubes (sealed at

one end), thermometer, mortar and pestle.[9]

Procedure:

Ensure the DLTDP sample is dry and finely powdered using a mortar and pestle.

Introduce the powdered DLTDP into the open end of a capillary tube. Tap the sealed end

of the tube gently on a hard surface to pack the solid to a height of 2-3 mm.[10]

Place the capillary tube into the heating block of the melting point apparatus.

Heat the sample rapidly to approximately 15-20°C below the expected melting point

(around 40°C).

Decrease the heating rate to 1-2°C per minute to allow for thermal equilibrium.

Record the temperature at which the first drop of liquid appears (T1).

Record the temperature at which the entire sample has completely melted (T2).

The melting range is reported as T1 - T2. For a pure substance, this range is typically

narrow (0.5-1.0°C).[9]

Determination of Solubility
This protocol provides a qualitative and semi-quantitative method for assessing the solubility of

DLTDP in various solvents.

Apparatus: Test tubes, vortex mixer, analytical balance, graduated cylinders.
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Procedure:

Weigh approximately 25 mg of DLTDP and place it into a test tube.

Add 0.75 mL of the desired solvent (e.g., water, acetone, benzene) to the test tube in small

portions.[8]

After each addition, vigorously agitate the mixture using a vortex mixer for at least 30

seconds.

Visually inspect the solution for any undissolved solid against a dark background.

If the solid dissolves completely, the substance is classified as "soluble." If it remains

undissolved or only partially dissolves, it is classified as "insoluble" or "slightly soluble,"

respectively.

For a more quantitative assessment, a saturated solution can be prepared, filtered, and

the solvent evaporated from a known volume of the filtrate to determine the mass of

dissolved solute.

Determination of Density (Gas Pycnometry)
Gas pycnometry is a standard method for determining the skeletal density of a solid powder by

measuring the volume of displaced gas, typically helium.[11][12]

Apparatus: Gas pycnometer, analytical balance.

Procedure:

Accurately weigh a suitable amount of the DLTDP sample and record the mass.

Place the sample into the sample chamber of the gas pycnometer.

Seal the chamber and purge the system with helium gas to remove any adsorbed

contaminants from the powder surface.[11]

The instrument will automatically perform the analysis: it pressurizes a reference volume

with helium and then expands the gas into the sample chamber.
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By measuring the pressure change, the instrument calculates the volume of the solid

sample based on Archimedes' principle of fluid displacement.[12]

The density is then calculated by the instrument's software as the ratio of the sample's

mass to its determined volume.

Visualizations: Synthesis and Mechanism of Action
Synthesis of Dilauryl Thiodipropionate
The primary industrial synthesis of DLTDP is through the direct Fischer esterification of

thiodipropionic acid with lauryl alcohol, typically in the presence of an acid catalyst.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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